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Compound of Interest

Compound Name: (S)-H8-BINAP

Cat. No.: B150971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (S)-
(-)-2,2'-Bis(diphenylphosphino)-5,5',6,6",7,7',8,8'-octahydro-1,1'-binaphthyl, commonly known
as (S)-H8-BINAP. This chiral phosphine ligand is a critical component in asymmetric catalysis,
particularly in hydrogenation reactions for the synthesis of enantiomerically pure compounds in
the pharmaceutical and fine chemical industries.

Core Physical and Chemical Properties

(S)-H8-BINAP is typically supplied as an off-white to white powder or crystalline solid.[1][2] Its
stability and performance as a ligand are intrinsically linked to its physical characteristics.
Below is a summary of its key properties.
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Property Value Reference(s)
Appearance Off-white powder [1112]
Molecular Formula CaaHaoP2 [1]

Molecular Weight 630.74 g/mol [11[3]

Melting Point 207-208 °C [1][2]

_ _ -69.1° (c=0.5165 g/100ml in
Optical Rotation [1112]
Toluene)

N Store under inert gas (Nitrogen
Storage Conditions [1][2]114]
or Argon) at 2-8°C

Experimental Protocols

Detailed experimental procedures for the characterization of (S)-H8-BINAP powder are crucial
for quality control and comparative studies. The following sections outline standardized, albeit
general, methodologies for determining its key physical properties.

Melting Point Determination

The melting point of (S)-H8-BINAP is a key indicator of its purity. A sharp melting range is
indicative of high purity.

Methodology:

o Sample Preparation: A small amount of finely ground (S)-H8-BINAP powder is packed into a
capillary tube to a height of 2-3 mm.

 Instrumentation: A calibrated digital melting point apparatus is used.
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a rapid rate (e.g., 10-20 °C/min) to determine an approximate

melting range.
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o The determination is repeated with a fresh sample, heating at a slower rate (e.g., 1-2
°C/min) starting from approximately 20 °C below the approximate melting point.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting range.

Optical Rotation Measurement

Optical rotation is a critical parameter that confirms the enantiomeric identity of (S)-H8-BINAP.
Methodology:

o Sample Preparation: A solution of (S)-H8-BINAP is prepared by accurately weighing a
sample and dissolving it in a specific volume of a suitable solvent (e.g., Toluene) to a known
concentration (e.g., 0.5165 g/100ml ).[1][2]

 Instrumentation: A calibrated polarimeter with a sodium lamp (D-line, 589 nm) is used.

e Procedure:

[¢]

The polarimeter tube is rinsed and filled with the solvent, and a blank reading is taken.

[¢]

The tube is then filled with the prepared (S)-H8-BINAP solution.

[e]

The angle of rotation is measured at a constant temperature (e.g., 20 °C).

o

The specific rotation is calculated using the formula: [a] = a / (I x ¢), where a is the
observed rotation, | is the path length in decimeters, and c is the concentration in g/mL.

Solubility Assessment

Understanding the solubility of (S)-H8-BINAP in various organic solvents is essential for its
application in catalytic reactions and for purification processes.

Methodology:

¢ Solvent Selection: A range of common organic solvents of varying polarities should be tested
(e.g., Toluene, Dichloromethane, Tetrahydrofuran, Ethanol, Methanol, Hexane).
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e Procedure:

o To a known volume of a selected solvent (e.g., 1 mL) in a vial, a small, accurately weighed
amount of (S)-H8-BINAP powder (e.g., 10 mg) is added.

o The mixture is agitated (e.g., vortexed or sonicated) at a controlled temperature (e.g., 25
°C) for a set period.

o Visual observation is used to determine if the solid has completely dissolved.

o If the solid dissolves, further aliquots are added until saturation is reached. The solubility
can then be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or
quantitatively (e.g., in mg/mL).

Structural and Thermal Analysis

Advanced analytical techniques can provide deeper insights into the solid-state properties of
(S)-H8-BINAP powder. While specific data for (S)-H8-BINAP is not readily available in public
literature, the following are standard methods for such characterization.

o Powder X-ray Diffraction (PXRD): This technique is used to determine the crystalline nature
of the powder and to identify different polymorphic forms.

 Differential Scanning Calorimetry (DSC): DSC can be used to precisely determine the
melting point and to study other thermal transitions, such as glass transitions or
decomposition.

e Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a
function of temperature, providing information on its thermal stability and decomposition
profile.

Experimental Workflow Visualization

The primary application of (S)-H8-BINAP is as a chiral ligand in asymmetric catalysis. The
following diagram illustrates a typical experimental workflow for an asymmetric hydrogenation
reaction using a pre-formed or in-situ generated (S)-H8-BINAP-metal complex.
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Caption: Workflow for Asymmetric Hydrogenation using (S)-H8-BINAP.

This guide provides foundational data and methodologies for the handling and characterization
of (S)-H8-BINAP powder. For specific applications, it is recommended to consult peer-reviewed

literature and material safety data sheets from suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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